Cas no 97749-72-9 (4-propyl-1H-Imidazole-5-carboxaldehyde)

4-Propyl-1H-imidazole-5-carboxaldehyde is a heterocyclic organic compound featuring an imidazole core substituted with a propyl group at the 4-position and a formyl group at the 5-position. This aldehyde-functionalized imidazole derivative serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its reactive aldehyde group enables facile condensation and functionalization, while the imidazole ring contributes to metal-binding properties and potential biological activity. The propyl substituent enhances lipophilicity, influencing solubility and reactivity. This compound is valued for its structural utility in medicinal chemistry and materials science applications. Proper handling is required due to its sensitivity to air and moisture.

4-propyl-1H-Imidazole-5-carboxaldehyde structure

97749-72-9 structure

Product Name:4-propyl-1H-Imidazole-5-carboxaldehyde

CAS No:97749-72-9

MF:C₇H₁₀N₂O

MW:138.167101383209

MDL:MFCD19224437

CID:1123478

PubChem ID:13548617

Update Time:2025-06-09

4-propyl-1H-Imidazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Propyl-1H-imidazole-5-carbaldehyde
- 4-propyl-1H-Imidazole-5-carboxaldehyde
- AS-53548
- 5-Propyl-1H-imidazole-4-carboxaldehyde
- P16652
- SCHEMBL739
- MFCD19224437
- AKOS006376782
- 1h-imidazole-5-carboxaldehyde,4-propyl-
- AYSGWEZTYITIHQ-UHFFFAOYSA-N
- 1h-imidazole-5-carboxaldehyde, 4-propyl-
- 5-propyl-1H-imidazole-4-carbaldehyde
- 97749-72-9
- DB-367966
- MDL： MFCD19224437
- Inchi： 1S/C7H10N2O/c1-2-3-6-7(4-10)9-5-8-6/h4-5H,2-3H2,1H3,(H,8,9)
- InChI Key： AYSGWEZTYITIHQ-UHFFFAOYSA-N
- SMILES： O=CC1=C(CCC)NC=N1

Computed Properties

Exact Mass: 138.079312947g/mol
Monoisotopic Mass: 138.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 45.8Å²

4-propyl-1H-Imidazole-5-carboxaldehyde Pricemore >>

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abcr	AB504941-250 mg	4-Propyl-1H-imidazole-5-carboxaldehyde, 95%; .	97749-72-9	95%	250MG	€388.00	2023-04-18
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